Cas no 89967-02-2 (Pyrimidine,2-methyl-4-propyl-)
Pyrimidine,2-methyl-4-propyl- structure
Product Name:Pyrimidine,2-methyl-4-propyl-
CAS No:89967-02-2
MF:C8H12N2
MW:136.194281578064
CID:712577
PubChem ID:13153440
Update Time:2025-04-19
Pyrimidine,2-methyl-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2-methyl-4-propyl-
- Pyrimidine, 2-methyl-4-propyl- (9CI)
- DTXSID401310769
- SCHEMBL805512
- 2-Methyl-4-propylpyrimidine
- 89967-02-2
-
- Inchi: 1S/C8H12N2/c1-3-4-8-5-6-9-7(2)10-8/h5-6H,3-4H2,1-2H3
- InChI Key: LLHIRDBBLFSHNW-UHFFFAOYSA-N
- SMILES: N1C(C)=NC=CC=1CCC
Computed Properties
- Exact Mass: 136.100048391g/mol
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 93.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.8Ų
Pyrimidine,2-methyl-4-propyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jie Dai,Wenlong Ren,Wenju Chang,Ping Zhang Org. Chem. Front., 2017,4, 297-302
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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